Cas no 162515-67-5 (1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid)

• Product Name: 1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid
• CAS No: 162515-67-5
• Molecular Formula: C₁₂H₁₈O₄S₂
• Molecular Weight: 290.39892
• CID: 1060468
• PubChem ID: 9835654

1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid Properties

Names and Identifiers

• 1,1'-[Dithiobis(methylene)]biscyclopropaneacetic Acid
• CUVZSQALKWWFBI-UHFFFAOYSA-N
• 2-{1-[({[1-(carboxymethyl)cyclopropyl]methyl}disulfanyl)methyl]cyclopropyl}acetic acid
• 1,1'-[Dithiobis(methylene)]bis[cyclopropaneacetic acid]
• 2-[1-[[[1-(Carboxymethyl)cyclopropyl]methyldisulfanyl]methyl]cyclopropyl]acetic acid
• DB-259031
• Cyclopropaneacetic acid, 1,1'-[dithiobis(methylene)]bis-
• 162515-67-5
• MM2JSU9FDG
• 2,2'-((Disulfanediylbis(methylene))bis(cyclopropane-1,1-diyl))diacetic acid
• SCHEMBL9069745

• InChIKey： CUVZSQALKWWFBI-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O4S2/c13-9(14)5-11(1-2-11)7-17-18-8-12(3-4-12)6-10(15)16/h1-8H2,(H,13,14)(H,15,16)
• SMILES： C1CC1(CC(=O)O)CSSCC2(CC2)CC(=O)O

Computed Properties

• Exact Mass: 290.06465140g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 290.06465140g/mol
• Heavy Atom Count: 18
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids